Cas no 771527-99-2 (3-amino-3-4-(benzyloxy)phenylpropanamide)

• Product Name: 3-amino-3-4-(benzyloxy)phenylpropanamide
• CAS No: 771527-99-2
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 6088508
• PubChem ID: 43147955
• Update Time: 2025-06-07

3-amino-3-4-(benzyloxy)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-4-(benzyloxy)phenylpropanamide
• EN300-1286010
• 771527-99-2
• 3-amino-3-[4-(benzyloxy)phenyl]propanamide

• Inchi： 1S/C16H18N2O2/c17-15(10-16(18)19)13-6-8-14(9-7-13)20-11-12-4-2-1-3-5-12/h1-9,15H,10-11,17H2,(H2,18,19)
• InChI Key： ZHUDTXMKQIOLLU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C(CC(N)=O)N

Computed Properties

• Exact Mass: 270.136827821g/mol
• Monoisotopic Mass: 270.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-4-(benzyloxy)phenylpropanamide

Research Brief on 3-amino-3-4-(benzyloxy)phenylpropanamide (CAS: 771527-99-2): Recent Advances and Applications

3-amino-3-4-(benzyloxy)phenylpropanamide (CAS: 771527-99-2) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel pharmacologically active molecules, particularly in the development of central nervous system (CNS) agents and anti-inflammatory drugs. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural optimization of 3-amino-3-4-(benzyloxy)phenylpropanamide derivatives to enhance their blood-brain barrier (BBB) permeability. The research team employed computational modeling and in vitro assays to demonstrate that subtle modifications to the benzyloxy moiety could significantly improve CNS bioavailability. These findings are particularly relevant for the development of next-generation neuroprotective agents targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

In the realm of anti-inflammatory drug development, recent preclinical studies have revealed that 3-amino-3-4-(benzyloxy)phenylpropanamide exhibits selective inhibition of cyclooxygenase-2 (COX-2) with minimal effects on COX-1, suggesting potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of this compound showed promising in vivo efficacy in rodent models of rheumatoid arthritis, with reduced gastrointestinal toxicity compared to conventional NSAIDs.

The synthetic accessibility of 3-amino-3-4-(benzyloxy)phenylpropanamide has also been a focus of recent research. A 2023 publication in Organic Process Research & Development described an improved synthetic route with higher yield (78% vs previous 52%) and better scalability, utilizing palladium-catalyzed cross-coupling reactions. This advancement addresses previous challenges in large-scale production and could facilitate further pharmacological evaluation of this compound class.

Emerging evidence suggests potential applications beyond CNS and inflammation. A 2024 study in ACS Chemical Biology identified 3-amino-3-4-(benzyloxy)phenylpropanamide derivatives as modulators of protein-protein interactions involved in cancer progression. Specifically, these compounds were shown to disrupt the MDM2-p53 interaction in vitro, highlighting their potential as leads for anticancer drug development. However, further optimization is needed to improve their pharmacokinetic properties.

In conclusion, recent research on 3-amino-3-4-(benzyloxy)phenylpropanamide (771527-99-2) demonstrates its versatility as a pharmacophore in multiple therapeutic areas. While significant progress has been made in understanding its structure-activity relationships and potential applications, challenges remain in optimizing its drug-like properties. Future research directions may include further structural modifications to enhance target selectivity and in vivo stability, as well as comprehensive toxicological profiling to assess clinical translation potential.